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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermogravimetric analysis
(TGA) of ferrous lactate. Due to a lack of extensive specific literature on the TGA of ferrous
lactate, this guide synthesizes information from the analysis of analogous iron carboxylates,
such as ferrous gluconate, ferrous citrate, and general principles of metal lactate thermal
decomposition. The presented decomposition pathways, quantitative data, and experimental
protocols are therefore based on established chemical principles and data from related
compounds, offering a robust predictive framework for researchers.

Introduction to Ferrous Lactate and
Thermogravimetric Analysis

Ferrous lactate, the iron(ll) salt of lactic acid, is a widely utilized iron supplement in
pharmaceuticals and a food additive for iron fortification. Its chemical formula is typically
represented as CeH10FeOs, often found in hydrated forms such as the dihydrate or trihydrate.
The thermal stability and decomposition characteristics of ferrous lactate are critical
parameters for its use in drug formulation and manufacturing, as they influence storage
conditions, shelf-life, and behavior during thermal processing.

Thermogravimetric analysis (TGA) is an essential analytical technique for characterizing the
thermal stability and composition of materials. TGA measures the change in mass of a sample
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as a function of temperature or time in a controlled atmosphere. This technique provides
valuable information on dehydration, desolvation, decomposition, and oxidation processes.

Postulated Thermal Decomposition Pathway of
Ferrous Lactate

The thermal decomposition of ferrous lactate is expected to proceed in distinct stages, highly
dependent on the atmospheric conditions (inert or oxidizing). The following sections detail the
postulated decomposition pathways for ferrous lactate dihydrate (CeHio0FeOs-2H20).

Decomposition in an Inert Atmosphere (e.g., Nitrogen)

Under an inert atmosphere, the decomposition is expected to occur in three main stages:
o Dehydration: The initial mass loss corresponds to the removal of water of hydration.

o Decomposition of Anhydrous Lactate: The lactate moiety decomposes, likely forming an
intermediate such as iron(ll) carbonate (FeCQOs) or iron(ll) oxalate (FeC20a4), with the release
of organic volatiles.

o Final Decomposition to Iron Oxide: The intermediate further decomposes to yield iron(ll)
oxide (wustite, FeO) and carbon monoxide/dioxide. At higher temperatures,
disproportionation of FeO to metallic iron (Fe) and magnetite (FesOa) is possible.

The overall proposed reaction sequence is: CeH1o0FeOs-2H20(s) — CeH10FeOs(s) + 2H20(g)
CeH10FeOs(s) — FeCOs(s) + volatile organic products FeCOs(s) —» FeO(s) + CO2(g)

Decomposition in an Oxidizing Atmosphere (e.g., Air)
In the presence of oxygen, the decomposition process is accompanied by the oxidation of
ferrous (Fe2*) to ferric (Fe3*) iron.

o Dehydration: Similar to the inert atmosphere, the first step is the loss of water molecules.

o Oxidative Decomposition: The anhydrous ferrous lactate undergoes oxidative
decomposition. This is a complex process involving the breakdown of the lactate ligands and
the simultaneous oxidation of the iron center.
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o Formation of Ferric Oxide: The final residue is typically the most stable iron oxide, hematite

(a-Fez203).

The overall proposed reaction in an oxidizing atmosphere is: 4(CeH10FeQOe-2H20)(s) + 2702(Q)
- 2Fe20s3(s) + 24C02(g) + 28H20(g)

Data Presentation: Theoretical Quantitative Analysis

The following tables summarize the theoretical mass loss for each stage of the postulated

decomposition of ferrous lactate dihydrate (Molar Mass: 269.98 g/mol ).

Table 1: Theoretical Mass Loss of Ferrous Lactate Dihydrate in an Inert Atmosphere

Decomposition

Proposed Reaction

Temperature Range

Theoretical Mass

Stage (°C) (Estimated) Loss (%)
) CeH10Fe0Os6-2H20 -
Dehydration 100 - 200 13.34%
CeH10FeOs + 2H20
Lactate CeH10FeOs — FeCOs ~47.04% (relative to
N 200 - 400
Decomposition + .. anhydrous)
Carbonate
N FeCOs - FeO+CO2 400 - 600 37.95% (of FeCO3)
Decomposition
CesH10FeQOe6:2H20 —
Overall 100 - 600 73.33%

FeO + ...

Table 2: Theoretical Mass Loss of Ferrous Lactate Dihydrate in an Oxidizing Atmosphere

Decomposition

Proposed Overall

Temperature Range

Theoretical Mass

Stage Reaction (°C) (Estimated) Loss (%)
Dehydration & 4(CeH10Fe0e6-2H20) +

Oxidative 2702 - 2Fe203 + 100 - 600 70.36%
Decomposition 24CO0O2 + 28H20
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Note: The temperature ranges are estimates based on the thermal analysis of similar iron
carboxylates and should be determined experimentally.

Experimental Protocols

The following is a representative experimental protocol for the thermogravimetric analysis of
ferrous lactate.

4.1 Instrumentation

» A calibrated thermogravimetric analyzer capable of controlled heating rates and atmospheric
conditions.

e Alumina or platinum crucibles.
e A microbalance with a precision of at least 0.01 mg.
4.2 Sample Preparation

o Ensure the ferrous lactate sample is homogenous. If necessary, gently grind the sample to
a fine powder using an agate mortar and pestle.

o Accurately weigh approximately 5-10 mg of the ferrous lactate sample into a pre-tared TGA
crucible.

» Distribute the sample evenly at the bottom of the crucible to ensure uniform heating.
4.3 TGA Method Parameters
e Temperature Program:
o Equilibrate at 30 °C.
o Ramp from 30 °C to 800 °C at a heating rate of 10 °C/min.
o Atmosphere:

o For inert conditions: High purity nitrogen at a flow rate of 50 mL/min.
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o For oxidizing conditions: Dry air or oxygen at a flow rate of 50 mL/min.

o Data Collection: Continuously record the sample mass and temperature.

4.4 Data Analysis

Plot the percentage mass loss as a function of temperature to obtain the TGA curve.

Generate the first derivative of the TGA curve (DTG curve) to identify the temperatures of

maximum mass loss rates for each decomposition step.

Determine the onset and end temperatures for each distinct mass loss event.

Calculate the percentage mass loss for each decomposition stage and compare it with the
theoretical values to elucidate the decomposition mechanism.

Visualization of Decomposition Pathways

The following diagrams, generated using the DOT language, illustrate the postulated thermal
decomposition pathways of ferrous lactate dihydrate.
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Caption: Postulated decomposition of ferrous lactate in an inert atmosphere.
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Caption: Postulated decomposition of ferrous lactate in an oxidizing atmosphere.

Conclusion

This technical guide provides a foundational understanding of the thermogravimetric analysis of
ferrous lactate based on theoretical calculations and analogies with similar iron compounds.
The proposed multi-step decomposition in an inert atmosphere to FeO and a single-step
oxidative decomposition to Fe20s in air offer a predictive framework for experimental design
and data interpretation. Researchers are encouraged to use the provided experimental protocol
as a starting point and to correlate TGA results with other analytical techniques, such as
Differential Scanning Calorimetry (DSC) and Evolved Gas Analysis (EGA), for a more complete
characterization of the thermal behavior of ferrous lactate.

» To cite this document: BenchChem. [Thermogravimetric Analysis of Ferrous Lactate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1158659#thermogravimetric-analysis-of-ferrous-
lactate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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